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Abstract

Moracin T, a prenylated 2-arylbenzofuran, is a natural product isolated from the stem bark of
the African mulberry tree, Morus mesozygia.[1][2] This technical guide provides a
comprehensive overview of the discovery, structural elucidation, and known biological activities
of Moracin T, with a focus on its antimicrobial, antioxidant, and anti-inflammatory potential.
Detailed experimental methodologies, quantitative data, and pathway diagrams are presented
to support further research and development of this promising bioactive compound.

Discovery and Sourcing

Moracin T was first isolated from the methanolic extract of the stem bark of Morus mesozygia,
a plant species belonging to the Moraceae family.[1][2] The genus Morus is a well-documented
source of a diverse array of bioactive molecules, including flavonoids, alkaloids, and a variety
of moracin derivatives.[3][4][5][6] The traditional use of Morus species in folk medicine for
various ailments prompted the investigation of their chemical constituents and pharmacological
properties.[3]

Physicochemical Properties and Structural
Characterization
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Moracin T is a phenolic compound with the molecular formula C20H2005 and a molecular

weight of 340.37 g/mol .[1] Its structure features a 2-arylbenzofuran core with a prenyl group

substitution.

Table 1: Physicochemical Properties of Moracin T

Property Value Source
Molecular Formula C20H2005 [1]
Molecular Weight 340.37 g/mol [1]

5-[6-hydroxy-5-methoxy-4-(3-
methylbut-2-enyl)-1-

IUPAC Name

benzofuran-2-yllbenzene-1,3-

diol
CAS Number 1146113-27-0 [1]
Class 2-Arylbenzofuran [6]

The structural elucidation of Moracin T and related compounds is typically achieved through a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)
spectroscopy (*H-NMR, 3C-NMR, and 2D-NMR experiments like COSY, HSQC, and HMBC)

and Mass Spectrometry (MS).[7]

Table 2: Spectroscopic Data for Moracin Derivatives (Representative)

'H-NMR (DMSO-de, 6 ppm) 13C-NMR (DMSO-ds, 6 ppm)

Data for specific moracins can be found in Comprehensive data for Moracin T is not readily
specialized publications. available in the public domain.

Signals corresponding to the benzofuran core, Resonances for aromatic carbons, olefinic

aryl substituents, and prenyl group are carbons of the prenyl group, and methoxy
characteristic. carbons are key identifiers.

Biological Activities and Mechanism of Action
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Moracin T has demonstrated a range of biological activities, with its antimicrobial properties
being the most quantitatively characterized. It also exhibits potential as an antioxidant and anti-
inflammatory agent, consistent with the bioactivity of other moracin derivatives.[5]

Antimicrobial Activity

Moracin T has shown significant inhibitory effects against a panel of pathogenic bacteria and
fungi.[2] Its antimicrobial activity is quantified by the Minimum Inhibitory Concentration (MIC),
which is the lowest concentration of the compound that prevents visible growth of a
microorganism.[2]

Table 3: Antimicrobial Activity of Moracin T (MIC in pg/mL)

Microorganism MIC (pg/mL)
Escherichia coli 5
Pseudomonas aeruginosa 5

Shigella dysenteriae 5

Salmonella typhi 5

Bacillus cereus 5
Staphylococcus aureus >100
Candida albicans >100
Aspergillus fumigatus >100

Source: Kuete V, et al. J Ethnopharmacol. 2009.
[2]

Antioxidant Activity

While specific quantitative antioxidant data for Moracin T is limited, theoretical studies suggest
it possesses potent radical scavenging properties.[8] The antioxidant mechanism of moracins is
attributed to their ability to donate a hydrogen atom or an electron to neutralize free radicals.
This activity is often evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical
scavenging assay.
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Table 4: Antioxidant Activity of Related Moracin Compounds

Compound Assay ICs0 (M)
Moracin C DPPH Radical Scavenging Data not available
Moracin M DPPH Radical Scavenging Data not available

Note: Specific ICso values for
Moracin T are not yet
published. The antioxidant
potential is inferred from its
chemical structure and studies

on related compounds.

Anti-inflammatory Activity

The anti-inflammatory potential of the moracin class of compounds is well-documented.[5][9]
[10] Moracins O and P, for example, have been shown to exert their anti-inflammatory effects
by targeting the NF-kB signaling pathway.[9] Moracin M and its derivatives have been
investigated as inhibitors of phosphodiesterase-4 (PDE4), an enzyme involved in inflammatory
processes.[11]

Table 5: Anti-inflammatory Activity of Related Moracin Compounds

Compound Target/Assay ICs0 (M)

Moracin M Derivative (LW) PDE4 Inhibition 0.054

Moracin O NF-kB Inhibition Qualitative data reported
Moracin P NF-kB Inhibition Qualitative data reported

Note: Specific ICso values for
Moracin T's anti-inflammatory
activity are not yet available.
The potential is based on the
activity of structurally similar

compounds.
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Experimental Protocols

The following sections provide generalized experimental protocols for the isolation,
characterization, and biological evaluation of Moracin T. These are intended as a guide and
may require optimization based on specific laboratory conditions and research objectives.

Isolation of Moracin T from Morus mesozygia

The isolation of Moracin T involves extraction and chromatographic separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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